Cas no 774120-07-9 (1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 774120-07-9
• MF: C₁₅H₁₄ClN
• MW: 243.731362819672
• CID: 6783773
• PubChem ID: 24257360
• Update Time: 2025-11-01

1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 774120-07-9
• 1-(3-chlorophenyl)-1,2,3,4-tetrahydroisoquinoline
• AKOS013354575
• starbld0010050
• MFCD09886748
• NS-03483
• 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C15H14ClN/c16-13-6-3-5-12(10-13)15-14-7-2-1-4-11(14)8-9-17-15/h1-7,10,15,17H,8-9H2
• InChI Key： KWEBXVFUKFSDOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C2C=CC=CC=2CCN1

Computed Properties

• Exact Mass: 243.0814771g/mol
• Monoisotopic Mass: 243.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Additional information on 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline

Professional Introduction to 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 774120-07-9)

1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 774120-07-9) is a significant compound in the field of pharmaceutical chemistry, renowned for its structural complexity and diverse biological activities. This heterocyclic amine belongs to the tetrahydroisoquinoline family, a class of molecules that has garnered considerable attention due to their involvement in various pharmacological processes. The presence of a 3-chlorophenyl substituent in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The synthesis and characterization of 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline have been extensively studied in academic and industrial research settings. Its preparation typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent biological evaluation. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

In recent years, 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline has emerged as a promising candidate in the development of pharmacological agents targeting neurological disorders. Preclinical studies have demonstrated its potential as an agonist for certain neurotransmitter receptors, particularly those involved in modulating pain perception and cognitive function. The compound's ability to interact with these receptors suggests its utility in treating conditions such as chronic pain syndromes and neurodegenerative diseases.

The biological activity of 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline is further enhanced by its structural flexibility, which allows for optimal binding to target proteins. Computational modeling and molecular dynamics simulations have been instrumental in elucidating the compound's interaction mechanisms with biological targets. These studies have revealed that the 3-chlorophenyl moiety plays a critical role in stabilizing the binding affinity through hydrophobic interactions and π-stacking effects.

Ongoing research efforts are focused on optimizing the pharmacokinetic properties of 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline to enhance its therapeutic efficacy and minimize potential side effects. Strategies such as prodrug design and nanocarrier delivery systems are being explored to improve bioavailability and target specificity. Additionally, the compound's potential as a lead molecule for drug discovery is being evaluated through high-throughput screening (HTS) campaigns aimed at identifying novel derivatives with improved pharmacological profiles.

The chemical diversity inherent in tetrahydroisoquinoline derivatives has also prompted investigations into their role as bioactive natural products. Several alkaloids sharing structural similarities with 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline have been isolated from plant sources and found to exhibit significant biological activities. These findings underscore the importance of natural product scaffolds in drug discovery and highlight the potential for further exploration of related synthetic analogs.

In conclusion, 1-(3-Chlorophenyl)-1,2,3,4-tetrahydroisoquinoline represents a fascinating compound with substantial promise in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers seeking to develop innovative therapeutic strategies. As our understanding of its pharmacological mechanisms continues to evolve, this molecule is poised to contribute significantly to advancements in medicinal chemistry and drug development.